Cas no 2006277-64-9 (3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid)

3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic acid is a fluorinated isoxazole derivative with a tetrahydropyranyl-protected hydroxyl group, offering versatility in synthetic organic chemistry. Its structural features, including the fluorophenyl moiety and the isoxazole-carboxylic acid backbone, make it a valuable intermediate for pharmaceutical and agrochemical applications. The tetrahydropyranyl (THP) protecting group enhances stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. The presence of both aromatic and heterocyclic components enables further functionalization, facilitating the development of bioactive compounds. This compound is particularly useful in medicinal chemistry for constructing complex molecules due to its balanced reactivity and compatibility with diverse reaction conditions.

3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid structure

2006277-64-9 structure

Product Name:3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid

CAS No:2006277-64-9

MF:

MW:

CID:4634066

Update Time:2025-05-26

3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid Chemical and Physical Properties

Names and Identifiers

- 3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid

3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D776125-1g	3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid	2006277-64-9	95%	1g	$1650	2024-07-20
Apollo Scientific	PC510271-1g	3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic acid	2006277-64-9		1g	£833.00	2023-09-02
eNovation Chemicals LLC	D776125-1g	3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid	2006277-64-9	95%	1g	$1650	2025-02-26
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY036967-1g	3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid	2006277-64-9	≥95%	1g	¥13500.00	2025-04-16
eNovation Chemicals LLC	D776125-1g	3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid	2006277-64-9	95%	1g	$1650	2025-02-18

3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid

Research Brief on 3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid (CAS: 2006277-64-9)

In recent years, the compound 3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid (CAS: 2006277-64-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique isoxazole scaffold and tetrahydropyranyl ether moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid involves a multi-step process that includes the formation of the isoxazole ring and subsequent functionalization with a fluorophenyl group and tetrahydropyranyl ether. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity and stereochemistry present both challenges and opportunities for further chemical modifications.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate its potential as an inhibitor of key inflammatory mediators, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its interaction with certain protein targets suggests possible applications in oncology, particularly in targeting aberrant signaling pathways in cancer cells.

Recent in vivo studies have further elucidated the pharmacokinetic properties of 3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid. These studies highlight its favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. However, challenges such as off-target effects and dose optimization remain areas of active investigation.

In conclusion, 3-[(4-Fluorophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity profile warrant further research to fully exploit its therapeutic potential. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models of disease.